Cas no 1375064-49-5 (1-Acetyl-3-bromo-6-fluoroindole)

1-Acetyl-3-bromo-6-fluoroindole is a halogenated indole derivative featuring both bromine and fluorine substituents, enhancing its reactivity and utility in synthetic organic chemistry. The acetyl group at the 1-position improves stability while facilitating further functionalization. This compound serves as a versatile intermediate in pharmaceutical and agrochemical research, particularly in the synthesis of biologically active molecules. The presence of bromine allows for selective cross-coupling reactions, while the fluorine substituent can influence electronic properties and metabolic stability. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its reactivity.

1-Acetyl-3-bromo-6-fluoroindole structure

1375064-49-5 structure

Product Name:1-Acetyl-3-bromo-6-fluoroindole

CAS No:1375064-49-5

MF:C₁₀H₇BrFNO

MW:256.071085214615

MDL:MFCD22205867

CID:1057103

PubChem ID:77520459

Update Time:2025-05-28

1-Acetyl-3-bromo-6-fluoroindole Chemical and Physical Properties

Names and Identifiers

- 1-Acetyl-3-bromo-6-fluoroindole
- (4-phenylphenyl)methylhydrazine,hydrochloride
- (4-Biphenylylmethyl)hydrazine Hydrochloride
- 1-(3-Bromo-6-fluoro-1H-indol-1-yl)ethan-1-one
- DB-363207
- CS-0357725
- 1375064-49-5
- Ethanone, 1-(3-bromo-6-fluoro-1H-indol-1-yl)-
- AKOS027256795
- AC4026
- MFCD22205867
- SY019757
- MDL： MFCD22205867
- Inchi： 1S/C10H7BrFNO/c1-6(14)13-5-9(11)8-3-2-7(12)4-10(8)13/h2-5H,1H3
- InChI Key： YOLRTVMJHOUEBW-UHFFFAOYSA-N
- SMILES： BrC1=CN(C(C)=O)C2C=C(C=CC=21)F

Computed Properties

Exact Mass: 234.09200
Monoisotopic Mass: 254.96950g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 22Å²

Experimental Properties

PSA: 38.05000
LogP: 4.21010

1-Acetyl-3-bromo-6-fluoroindole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A199007250-10g	1-Acetyl-3-bromo-6-fluoroindole	1375064-49-5	95%	10g	435.60 USD	2021-06-01
Chemenu	CM235067-10g	1-Acetyl-3-bromo-6-fluoroindole	1375064-49-5	95%	10g	$370	2021-08-04
Apollo Scientific	PC510115-5g	1-Acetyl-3-bromo-6-fluoroindole	1375064-49-5		5g	£350.00	2023-09-02
Chemenu	CM235067-5g	1-Acetyl-3-bromo-6-fluoroindole	1375064-49-5	95%	5g	$275	2023-02-02
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY019757-5g	1-Acetyl-3-bromo-6-fluoroindole	1375064-49-5	≥95%	5g	¥6950.00	2024-07-10
eNovation Chemicals LLC	D254856-5g	1-Acetyl-3-bromo-6-fluoroindole	1375064-49-5	95%	5g	$825	2024-07-20
Ambeed	A587025-5g	1-Acetyl-3-bromo-6-fluoroindole	1375064-49-5	95+%	5g	$248.0	2024-04-24
eNovation Chemicals LLC	D254856-5g	1-Acetyl-3-bromo-6-fluoroindole	1375064-49-5	95%	5g	$825	2025-02-24
eNovation Chemicals LLC	D254856-5g	1-Acetyl-3-bromo-6-fluoroindole	1375064-49-5	95%	5g	$825	2025-02-27